![molecular formula C7H7F3N2O2 B6201851 ethyl 1-(trifluoromethyl)-1H-pyrazole-4-carboxylate CAS No. 129819-42-7](/img/no-structure.png)
ethyl 1-(trifluoromethyl)-1H-pyrazole-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-(trifluoromethyl)-1H-pyrazole-4-carboxylate (ETP) is an organic compound that has been studied for its potential applications in scientific research. This compound has a wide range of applications in organic synthesis and is used as a catalyst in various organic transformations. It has also been studied for its potential use in the development of new drugs and therapeutic agents.
Mechanism of Action
The mechanism of action of ethyl 1-(trifluoromethyl)-1H-pyrazole-4-carboxylate is not fully understood. However, it is believed that the compound acts as a Lewis acid, which is a type of acid that is capable of forming a bond with a base. It is thought that the acid-base interaction between this compound and the substrate molecule results in the formation of a new bond, which leads to the desired reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it is believed that the compound has a number of effects on the body, including the inhibition of enzymes involved in the synthesis of fatty acids and cholesterol, as well as the inhibition of the enzyme aromatase, which is involved in the synthesis of estrogen. It is also believed that this compound may have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
Ethyl 1-(trifluoromethyl)-1H-pyrazole-4-carboxylate has a number of advantages for use in lab experiments. It is a relatively stable compound, which makes it easy to store and handle. It is also relatively non-toxic, which makes it safe to use in experiments. Furthermore, it is relatively inexpensive, which makes it an attractive option for use in laboratory experiments.
However, there are also some limitations to the use of this compound in laboratory experiments. For example, the compound is not very soluble in water, which can make it difficult to use in aqueous solutions. Furthermore, the compound is not very stable in the presence of light or air, which can limit its use in certain experiments.
Future Directions
The potential applications of ethyl 1-(trifluoromethyl)-1H-pyrazole-4-carboxylate are still being explored. Some of the possible future directions for research include:
• Further research into the mechanism of action of this compound, in order to better understand its effects on the body.
• Further research into the potential use of this compound in the development of new therapeutic agents.
• Further research into the potential use of this compound as a catalyst in organic synthesis.
• Further research into the potential use of this compound as an inhibitor of enzymes involved in the synthesis of fatty acids and cholesterol.
• Further research into the potential use of this compound as an inhibitor of the enzyme aromatase.
• Further research into the potential use of this compound as an antioxidant.
• Further research into the potential use of this compound as an anti-inflammatory agent.
• Further research into the potential use of this compound in the treatment of cancer.
• Further research into the potential use of this compound in the treatment of other diseases.
Synthesis Methods
Ethyl 1-(trifluoromethyl)-1H-pyrazole-4-carboxylate can be synthesized using a variety of methods. The most common method is the reaction of 1-trifluoromethyl-1H-pyrazole-4-carboxylic acid with ethyl bromide in the presence of a base. This reaction produces this compound as the main product. The reaction can also be carried out using other methods such as the reaction of 1-trifluoromethyl-1H-pyrazole-4-carboxylic acid with ethyl iodide in the presence of a base, or the reaction of 1-trifluoromethyl-1H-pyrazole-4-carboxylic acid with ethyl chloride in the presence of a base.
Scientific Research Applications
Ethyl 1-(trifluoromethyl)-1H-pyrazole-4-carboxylate has been studied for its potential applications in scientific research. It has been used as a catalyst in various organic transformations, such as the conversion of aldehydes to alcohols and the conversion of alcohols to amines. It has also been used as a catalyst in the synthesis of heterocyclic compounds, such as pyridines and imidazoles. Furthermore, this compound has been studied for its potential use in the development of new drugs and therapeutic agents.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 1-(trifluoromethyl)-1H-pyrazole-4-carboxylate involves the reaction of ethyl 4-chloro-3-oxobutanoate with hydrazine hydrate to form ethyl 4-hydrazinyl-3-oxobutanoate. This intermediate is then reacted with trifluoroacetic acid to form ethyl 1-(trifluoromethyl)-1H-pyrazole-4-carboxylate.", "Starting Materials": [ "Ethyl 4-chloro-3-oxobutanoate", "Hydrazine hydrate", "Trifluoroacetic acid" ], "Reaction": [ "Step 1: Ethyl 4-chloro-3-oxobutanoate is reacted with hydrazine hydrate in ethanol at reflux temperature to form ethyl 4-hydrazinyl-3-oxobutanoate.", "Step 2: Ethyl 4-hydrazinyl-3-oxobutanoate is then reacted with trifluoroacetic acid in ethanol at reflux temperature to form ethyl 1-(trifluoromethyl)-1H-pyrazole-4-carboxylate.", "Step 3: The product is isolated by filtration and recrystallization from ethanol." ] } | |
129819-42-7 | |
Molecular Formula |
C7H7F3N2O2 |
Molecular Weight |
208.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.